Cas no 2089245-68-9 (3-[(4-methoxyphenyl)methyl]-3-azabicyclo[3.1.0]hexan-6-amine dihydrochloride)

• Product Name: 3-[(4-methoxyphenyl)methyl]-3-azabicyclo[3.1.0]hexan-6-amine dihydrochloride
• CAS No: 2089245-68-9
• CID: 4675291
• Update Time: 2025-11-01

3-[(4-methoxyphenyl)methyl]-3-azabicyclo[3.1.0]hexan-6-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[(4-methoxyphenyl)methyl]-3-azabicyclo[3.1.0]hexan-6-amine dihydrochloride

Additional information on 3-[(4-methoxyphenyl)methyl]-3-azabicyclo[3.1.0]hexan-6-amine dihydrochloride

3-[(4-Methoxyphenyl)methyl]-3-azabicyclo[3.1.0]hexan-6-amine Dihydrochloride: A Comprehensive Overview of Its Properties and Applications

The compound 3-[(4-methoxyphenyl)methyl]-3-azabicyclo[3.1.0]hexan-6-amine dihydrochloride (CAS No. 2089245-68-9) is a structurally unique molecule that has garnered significant interest in the field of medicinal chemistry and pharmaceutical research. Its azabicyclo[3.1.0]hexane core, combined with the 4-methoxyphenyl substituent, makes it a promising candidate for various therapeutic applications. Researchers and industry professionals are increasingly exploring its potential, particularly in the context of central nervous system (CNS) disorders and neuropharmacology.

One of the key features of this compound is its dihydrochloride salt form, which enhances its solubility and stability, making it more suitable for formulation and delivery. The 3-azabicyclo[3.1.0]hexane scaffold is known for its conformational rigidity, which can improve binding affinity to biological targets. This property is particularly relevant in the development of selective receptor modulators, a hot topic in modern drug discovery. Users searching for "novel CNS therapeutics" or "azabicyclic compounds in medicine" will find this molecule highly relevant to their interests.

In recent years, there has been a surge in searches related to "small molecule drug discovery" and "targeted therapy for neurological conditions." The 3-[(4-methoxyphenyl)methyl]-3-azabicyclo[3.1.0]hexan-6-amine dihydrochloride aligns perfectly with these trends. Its potential applications in neurodegenerative diseases and mood disorders are areas of active investigation. For instance, its structural similarity to known serotonin receptor ligands suggests possible utility in treating conditions like depression and anxiety, which are among the most searched health topics online.

The synthesis and characterization of this compound also highlight its importance in organic chemistry and process optimization. Researchers often look for "efficient synthesis routes for azabicyclic compounds" or "scale-up strategies for pharmaceutical intermediates." The dihydrochloride salt form of this molecule offers advantages in terms of crystallinity and purification, which are critical for industrial-scale production. These aspects make it a valuable subject for discussions in pharmaceutical manufacturing forums and publications.

Another area of interest is the compound's potential role in precision medicine. With the growing emphasis on personalized therapeutics, molecules like 3-[(4-methoxyphenyl)methyl]-3-azabicyclo[3.1.0]hexan-6-amine dihydrochloride are being evaluated for their ability to interact with specific biological pathways. Searches for "biomarker-driven drug development" or "next-generation neuroactive agents" often lead to discussions about such compounds. Its methoxyphenyl moiety, in particular, is a common pharmacophore in drugs targeting G-protein-coupled receptors (GPCRs), a major focus in current drug discovery efforts.

From a safety and toxicology perspective, preliminary studies suggest that this compound has a favorable profile, though further research is needed to confirm its pharmacokinetics and toxicological thresholds. This is particularly important for users searching for "safe neuropharmacological agents" or "low-toxicity CNS drugs." The dihydrochloride form also aids in reducing potential gastrointestinal irritation, a common concern with amine-containing compounds.

In summary, 3-[(4-methoxyphenyl)methyl]-3-azabicyclo[3.1.0]hexan-6-amine dihydrochloride (CAS No. 2089245-68-9) represents a fascinating intersection of medicinal chemistry, neuropharmacology, and drug formulation science. Its unique structure and potential therapeutic applications make it a subject of ongoing research and a valuable addition to the toolkit of modern pharmaceutical development. Whether you're a researcher exploring "new CNS drug candidates" or a formulator interested in "salt forms of active pharmaceutical ingredients," this compound offers ample opportunities for innovation and discovery.